Cas no 119377-31-0 (2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid)

• Product Name: 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid
• CAS No: 119377-31-0
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD24513340
• CID: 5605796
• PubChem ID: 18948417
• Update Time: 2025-05-19

2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-3-(5-isoxazolyl)-DL-alanine
• ZNWXWVWUQYOTFV-UHFFFAOYSA-N
• 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid
• 119377-31-0
• SCHEMBL7266548
• EN300-8765813

• MDL： MFCD24513340
• Inchi： 1S/C8H10N2O4/c1-5(11)10-7(8(12)13)4-6-2-3-9-14-6/h2-3,7H,4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： ZNWXWVWUQYOTFV-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid

Professional Introduction to 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid (CAS No. 119377-31-0)

2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 119377-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both an amide functional group and an oxazole moiety, which endows it with unique chemical and biological properties. The structural configuration of this molecule, featuring a propanoic acid backbone modified at the third carbon with an oxazole ring and an acetamide group at the second carbon, positions it as a versatile intermediate in the synthesis of more complex pharmacologically active agents.

The significance of 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid lies in its potential applications as a building block in medicinal chemistry. The oxazole ring is a heterocyclic structure that is widely recognized for its presence in numerous natural products and drug candidates, often contributing to their bioactivity. Specifically, oxazoles have been implicated in various biological processes, including enzyme inhibition and receptor binding, making them valuable scaffolds for drug design. The incorporation of an amide group into this framework further enhances the molecule's potential as a pharmacophore, enabling interactions with biological targets through hydrogen bonding and other non-covalent forces.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxazole-containing compounds. This interest stems from the oxazole ring's ability to modulate biological pathways while maintaining structural stability. For instance, studies have demonstrated that oxazole derivatives exhibit antimicrobial, anti-inflammatory, and anticancer properties. The amide functionality in 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid complements these properties by providing additional sites for chemical modification, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic profiles.

The synthesis of 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of ethyl acetoacetate with glyoxylic acid under basic conditions to form 3-hydroxypropionic acid, which is subsequently converted into the corresponding ester. The ester is then subjected to nucleophilic substitution with an azide derivative of 1,2-oxazole to introduce the oxazole moiety. Finally, hydrolysis of the ester group yields the desired amide-functionalized compound.

Advances in synthetic methodologies have enabled more efficient and scalable production of 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid, making it more accessible for industrial applications. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to accelerate reaction times and improve yields. These innovations are particularly relevant in pharmaceutical manufacturing, where cost-effective and sustainable synthetic routes are highly valued.

The biological activity of 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymes implicated in metabolic disorders and inflammatory diseases. For example, preliminary data suggest that derivatives of this compound may interact with serine proteases involved in pathways such as inflammation and thrombosis. Additionally, the oxazole ring has been shown to modulate bacterial biofilm formation, making this class of compounds attractive for developing novel antibiotics.

The structural features of 2-acetamido-3-(1,2-oxazol-5-yl)propanoic acid also make it a valuable tool in computational chemistry and molecular modeling studies. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound interacts with biological targets at an atomic level. These insights are crucial for rational drug design and can accelerate the discovery process by identifying promising candidates for further experimental validation.

In conclusion,2-acetamido-3-(1,2-Oxazol -5 -yl)propanoic acid (CAS No.119377 -31 -0) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and potential therapeutic applications. The combination of an amide group and an oxazole moiety provides a versatile platform for designing novel bioactive molecules. As research continues to uncover new applications for this compound, 2-acetamido -3 -( 1 , 2 - Oxazol -5 -yl ) propanoic acid is poised to play a pivotal role in the development of next-generation pharmaceuticals.